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Compound of Interest

Compound Name: Glabrescone C

Cat. No.: B15144227 Get Quote

An In-depth Technical Guide for Researchers and Drug Development Professionals

Abstract
Glabrescone C is a chalcone, a class of natural compounds belonging to the flavonoid family,

recognized for its significant anti-inflammatory properties. It functions as a direct and potent

inhibitor of IκB kinase (IKK) subunits α and β, key regulators of the NF-κB signaling pathway.

This document provides a comprehensive overview of the available technical information on

Glabrescone C, including its chemical properties, biological activity, and the underlying

mechanism of action. Due to the limited availability of primary research data in the public

domain, this guide synthesizes information from commercial suppliers and general literature on

related compounds.

Chemical Structure and Properties
While the definitive peer-reviewed structural elucidation of Glabrescone C is not readily

available, information from chemical suppliers provides foundational data.
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Identifier Value Source

CAS Number 2757214-13-2 Chemical Supplier Catalogs

Molecular Formula C₁₉H₂₂O₇ DC Chemicals

Molecular Weight 362.37 g/mol DC Chemicals

Physicochemical Properties (Predicted)
The following properties are predicted based on computational models and have not been

experimentally verified in publicly accessible literature.

Property Predicted Value Source

Boiling Point 597.651 ± 50.0 °C ChemicalBook

Density 1.344 ± 0.1 g/cm³ ChemicalBook

Note: These values should be considered estimates until experimental data becomes available.

Biological Activity and Mechanism of Action
Glabrescone C is characterized as a potent inhibitor of the IκB kinase (IKK) complex,

specifically targeting the IKKα and IKKβ subunits. This inhibition directly impacts the nuclear

factor-kappa B (NF-κB) signaling pathway, a critical mediator of inflammatory responses.

Inhibition of IKKα/β
The primary mechanism of action for Glabrescone C is its direct binding to IKKα and IKKβ.

These kinases are responsible for the phosphorylation of IκBα, an inhibitory protein that

sequesters NF-κB in the cytoplasm. Phosphorylation of IκBα leads to its ubiquitination and

subsequent proteasomal degradation, allowing NF-κB to translocate to the nucleus and

activate the transcription of pro-inflammatory genes. By inhibiting IKKα and IKKβ, Glabrescone
C prevents the degradation of IκBα, thereby blocking NF-κB activation and downstream

inflammatory signaling.
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The potent anti-inflammatory properties of Glabrescone C are a direct consequence of its

IKKα/β inhibitory activity. By suppressing the NF-κB pathway, Glabrescone C can theoretically

mitigate the expression of a wide range of inflammatory mediators, including cytokines,

chemokines, and adhesion molecules.

Signaling Pathway
The following diagram illustrates the role of Glabrescone C in the NF-κB signaling pathway.
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Caption: The inhibitory effect of Glabrescone C on the NF-κB signaling pathway.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b15144227?utm_src=pdf-body-img
https://www.benchchem.com/product/b15144227?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15144227?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
Detailed experimental protocols for the isolation, synthesis, and biological evaluation of

Glabrescone C are not available in the public scientific literature. Researchers interested in

working with this compound would need to develop their own methodologies based on

standard practices for the study of natural product chalcones and IKK inhibitors.

General Workflow for Isolation and Characterization
The following diagram outlines a hypothetical workflow for the isolation and characterization of

a novel chalcone like Glabrescone C from a plant source.
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Caption: A general workflow for the isolation and characterization of Glabrescone C.
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Conclusion and Future Directions
Glabrescone C represents a promising natural product with significant potential as an anti-

inflammatory agent. Its targeted inhibition of the IKKα/β kinases makes it a valuable tool for

studying the NF-κB signaling pathway and a potential lead compound for the development of

novel therapeutics for inflammatory diseases. However, the lack of publicly available primary

research data, including its definitive chemical structure, detailed spectroscopic data, and

comprehensive biological activity profile, is a significant limitation.

Future research should focus on the following:

Isolation and Complete Structure Elucidation: The isolation of Glabrescone C from its

natural source and its complete structural characterization using modern spectroscopic

techniques are paramount.

Total Synthesis: The development of a synthetic route to Glabrescone C would provide a

reliable source of the compound for further studies and allow for the generation of analogs

with improved properties.

In-depth Biological Evaluation: Comprehensive in vitro and in vivo studies are needed to fully

characterize the anti-inflammatory activity, selectivity, potency, and potential therapeutic

applications of Glabrescone C.

Pharmacokinetic and Toxicological Profiling: A thorough evaluation of the ADME (absorption,

distribution, metabolism, and excretion) and toxicity profiles of Glabrescone C is essential

for its development as a drug candidate.

The elucidation of these key aspects will be critical in advancing our understanding of

Glabrescone C and harnessing its therapeutic potential.

To cite this document: BenchChem. [Glabrescone C: A Potent Anti-Inflammatory Chalcone].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15144227#glabrescone-c-chemical-structure-and-
properties]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b15144227?utm_src=pdf-body
https://www.benchchem.com/product/b15144227?utm_src=pdf-body
https://www.benchchem.com/product/b15144227?utm_src=pdf-body
https://www.benchchem.com/product/b15144227?utm_src=pdf-body
https://www.benchchem.com/product/b15144227?utm_src=pdf-body
https://www.benchchem.com/product/b15144227?utm_src=pdf-body
https://www.benchchem.com/product/b15144227#glabrescone-c-chemical-structure-and-properties
https://www.benchchem.com/product/b15144227#glabrescone-c-chemical-structure-and-properties
https://www.benchchem.com/product/b15144227#glabrescone-c-chemical-structure-and-properties
https://www.benchchem.com/product/b15144227#glabrescone-c-chemical-structure-and-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15144227?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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